BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: (R)-JNJ-
31020028 for In Vitro Experiments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-JNJ-31020028

Cat. No.: B3081049

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-IJNJ-31020028 is a potent, selective, and brain-penetrant antagonist of the neuropeptide Y
(NPY) Y2 receptor.[1][2][3][4] It demonstrates high affinity for human, rat, and mouse Y2
receptors, with over 100-fold selectivity against other NPY receptor subtypes (Y1, Y4, and Y5).
[1] These characteristics make it a valuable tool for investigating the physiological and
pathological roles of the NPY Y2 receptor in vitro. This document provides detailed protocols
for the proper dissolution and handling of (R)-JNJ-31020028 for use in various in vitro
experimental settings.

Compound Information

Parameter Value Reference

N-(4-{4-[2-(diethylamino)-2-
oxo-1-phenylethyl]piperazin-1-

Full Name -
yl}-3-fluorophenyl)-2-pyridin-3-
ylbenzamide

CAS Number 1094873-17-2 (for (R)-isomer)

Molecular Formula Cs4H36FNsO2

Molecular Weight 565.68 g/mol
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Solubility Data

(R)-JNJ-31020028 exhibits poor solubility in aqueous solutions and ethanol. Dimethyl sulfoxide
(DMSO) is the recommended solvent for preparing stock solutions for in vitro applications.

Solvent Solubility Notes

Some suppliers report higher
solubility, such as 21.5 mg/mL
(with ultrasonic warming) or
DMSO =210 mg/mL 100 mg/mL. Use fresh, high-
quality DMSO to avoid
moisture absorption, which can

reduce solubility.

Water Insoluble

Ethanol Insoluble

Experimental Protocols
Preparation of (R)-JNJ-31020028 Stock Solution (10 mM
in DMSO)

Materials:

e (R)-JNJ-31020028 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Optional: Water bath or sonicator

Procedure:
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o Equilibrate: Allow the vial of (R)-JNJ-31020028 powder to reach room temperature before
opening to prevent condensation of moisture.

o Weigh: Accurately weigh the desired amount of (R)-JNJ-31020028 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.66
mg of the compound.

o Dissolve: Add the appropriate volume of sterile DMSO to the powder. To continue the
example, add 1 mL of DMSO to the 5.66 mg of powder.

o Mix: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) or brief sonication can aid in dissolution if
necessary.

o Store: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store the stock solution at -20°C or -80°C for long-term storage. Stored properly, the
stock solution in DMSO is stable for at least one month at -20°C and one year at -80°C.

Preparation of Working Solutions for Cell-Based Assays

Important Considerations:

¢ The final concentration of DMSO in the cell culture medium should be kept to a minimum
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

e Prepare fresh working solutions from the frozen stock solution for each experiment.

o The final working concentration of (R)-JNJ-31020028 will depend on the specific assay and
cell type. The compound has been shown to be effective in the nanomolar to low micromolar
range. For instance, it inhibits PYY-induced calcium response with a pKB value of 8.04.

Procedure:
e Thaw: Thaw a single aliquot of the 10 mM stock solution at room temperature.

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
stock solution in sterile cell culture medium or an appropriate buffer (e.g., PBS or HBSS). For
example, to prepare a 100 uM intermediate solution, dilute the 10 mM stock solution 1:100.
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 Final Dilution: Add the required volume of the intermediate or stock solution to the final
volume of cell culture medium to achieve the desired working concentration. For example, to
prepare a final concentration of 1 uM in 1 mL of medium, add 10 pL of the 100 uM

intermediate solution.
o Mix and Apply: Gently mix the final working solution and immediately apply it to the cells.

e Vehicle Control: It is crucial to include a vehicle control in your experiments. This control
should contain the same final concentration of DMSO as the experimental conditions.

Signaling Pathway

(R)-IJNJ-31020028 acts as a competitive antagonist at the Neuropeptide Y Y2 receptor, a G
protein-coupled receptor (GPCR). In its native state, the Y2 receptor is activated by
endogenous ligands such as Neuropeptide Y (NPY) and Peptide YY (PYY). This activation
typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic
AMP (cAMP) levels, and modulation of calcium channels. By blocking the binding of these
agonists, (R)-JNJ-31020028 prevents these downstream signaling events.
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Caption: NPY Y2 Receptor Signaling Pathway and Point of Inhibition by (R)-JNJ-31020028.

Experimental Workflow

The following diagram illustrates the general workflow for preparing (R)-JNJ-31020028
solutions for in vitro experiments.

Caption: Workflow for Preparation of (R)-JNJ-31020028 Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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